Cas no 116795-47-2 (2-bromo-4-chloro-6-(hydroxymethyl)phenol)

2-Bromo-4-chloro-6-(hydroxymethyl)phenol is a halogenated phenolic compound featuring a hydroxymethyl functional group, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern allows for selective reactivity in coupling reactions, electrophilic substitutions, and polymer modifications. The presence of both bromo and chloro substituents enhances its utility in cross-coupling reactions, while the hydroxymethyl group provides a handle for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for synthetic applications requiring precise structural control.

2-bromo-4-chloro-6-(hydroxymethyl)phenol structure

116795-47-2 structure

Product Name:2-bromo-4-chloro-6-(hydroxymethyl)phenol

CAS No:116795-47-2

MF:C₇H₆BrClO₂

MW:237.478340625763

MDL:MFCD06202648

CID:1069805

PubChem ID:17604193

Update Time:2025-05-28

2-bromo-4-chloro-6-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-chloro-2-hydroxybenzyl alcohol
- RARECHEM AL BD 0302
- 2-bromo-4-chloro-6-(hydroxymethyl)phenol
- BENZENEMETHANOL, 3-BROMO-5-CHLORO-2-HYDROXY
- SP788
- 9758AC
- AK184283
- BENZENEMETHANOL,3-BROMO-5-CHLORO-2-HYDROXY
- AKOS000114018
- EN300-1915634
- A928662
- AS-8690
- MFCD06202648
- SCHEMBL6275851
- 116795-47-2
- CS-0117956
- C71544
- MDL： MFCD06202648
- Inchi： 1S/C7H6BrClO2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2,10-11H,3H2
- InChI Key： RVRSNICKUNKOQP-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(CO)=C1O)Cl

Computed Properties

Exact Mass: 235.92397g/mol
Monoisotopic Mass: 235.92397g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 40.5

Experimental Properties

Melting Point: 64-66℃

2-bromo-4-chloro-6-(hydroxymethyl)phenol Pricemore >>

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